N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C23H20N2O4/c1-15-7-8-16(23-25-19-5-3-4-6-21(19)29-23)13-20(15)24-22(26)14-28-18-11-9-17(27-2)10-12-18/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: QAKBWGAKTNVDCY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)COC4=CC=C(C=C4)OC

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide, also known as BML-275, is a small molecule inhibitor of the enzyme AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and has been implicated in various diseases, including cancer, diabetes, and cardiovascular diseases. BML-275 has been extensively studied for its potential therapeutic applications, particularly in cancer treatment.

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide works by inhibiting the activity of AMPK, a key regulator of cellular energy homeostasis. AMPK is activated in response to cellular stress, such as low energy levels, and promotes the uptake of glucose and fatty acids to produce ATP. By inhibiting AMPK, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide disrupts this process and leads to cellular stress, ultimately resulting in cell death.
Biochemical and Physiological Effects
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to decrease glucose uptake and increase fatty acid oxidation in cancer cells. In addition, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has high potency. N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied and has a well-established mechanism of action. However, there are also limitations to using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide in lab experiments. It has been shown to have off-target effects, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide. One potential direction is to investigate its use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another potential direction is to study its effects on other diseases, such as neurodegenerative diseases and metabolic disorders. Additionally, further studies are needed to better understand the off-target effects of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide and to develop more specific inhibitors of AMPK.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis method involves the preparation of 2-amino-5-(2-methylphenyl)benzoxazole, which is then reacted with 4-methoxyphenol and chloroacetyl chloride to form the final product.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to induce apoptosis and inhibit angiogenesis in cancer cells. Additionally, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenoxy)acetamide has been studied for its potential use in treating diabetes and cardiovascular diseases.